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Compound of Interest

Compound Name:
5-Chloro-2-methoxy-3-(2-

methoxyethoxy)pyridine

CAS No.: 1820686-93-8

Cat. No.: B2693671

Get Quote

Executive Summary & Compound Profile
5-Chloro-2-methoxy-3-(2-methoxyethoxy)pyridine is a trisubstituted pyridine derivative

characterized by its specific electronic properties. The electron-donating methoxy and

methoxyethoxy groups at positions 2 and 3 counterbalance the electron-withdrawing chlorine at

position 5, making it a unique scaffold for nucleophilic aromatic substitution (

) and cross-coupling reactions.

Formula:

Molecular Weight: 217.65 g/mol [1]

Key Application: Pharmaceutical Intermediate (Building block for DPP-4 inhibitors and other

bioactive molecules).

Critical Quality Attribute (CQA): Bulk purity confirmed by Elemental Analysis (CHNCl).
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Elemental Analysis Data: The Comparative Standard
Elemental Analysis (combustion analysis) is the primary method to validate the bulk

composition of the compound, ensuring it is free from non-chromatographic impurities like

inorganic salts, water, or silica gel, which HPLC often misses.

A. Theoretical vs. Experimental Benchmarks
The following table establishes the "Pass/Fail" criteria for this compound based on standard

pharmaceutical acceptance limits (

).

Element
Theoretical
Mass %

Acceptable
Range (

)

Common
Deviation
Cause (If High)

Common
Deviation
Cause (If Low)

Carbon (C) 49.67%
49.27% –

50.07%

Residual organic

solvent (e.g.,

Toluene, EtOAc)

Inorganic salts,

Water, Silica

Hydrogen (H) 5.56% 5.16% – 5.96%
Water (moisture),

Methanol

Drying too harsh

(decomposition)

Nitrogen (N) 6.44% 6.04% – 6.84%

N-containing

impurities (e.g.,

DMF, Pyridine)

Inorganic salts,

Hydrolysis

products

Chlorine (Cl) 16.29%
15.89% –

16.69%

DCM/Chloroform

residue, HCl salt

form

Hydrolysis (loss

of Cl), Free base

form vs Salt
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Technical Insight: A common issue with this specific ether-linked pyridine is hygroscopicity. If the

%H is found > 5.8% and %C is < 49.2%, the sample likely contains significant trapped moisture

(0.5–1.0 eq of

).

B. Comparative Performance: EA vs. Alternatives
Why perform Elemental Analysis when HPLC is available? This comparison highlights the

"blind spots" of other methods.

Feature
Elemental Analysis

(EA)
HPLC (UV/Vis) 1H-NMR

Scope
Bulk Purity (Solids,

Salts, Solvents)

Molecular Purity (UV-

active species)

Structural Identity &

Solvents

Detection Limit absolute > 0.05% relative area
~1% (depends on

relaxation)

Blind Spots
Cannot distinguish

isomers

Inorganic Salts (NaCl,

K2CO3), Water

Inorganic Salts,

Aggregates

Verdict
Mandatory for

Reference Standards

Mandatory for Routine

Release

Mandatory for

Structure Proof

Experimental Protocol: Synthesis &
Characterization Workflow
To ensure reproducible data, the synthesis and characterization must follow a defined pathway.

The following protocol describes the optimal route to generate high-purity material suitable for

passing the EA specifications above.
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Step 1: Synthesis (Alkylation Route)
Reagents: 5-Chloro-2-methoxy-3-hydroxypyridine (1.0 eq), 1-Bromo-2-methoxyethane (1.2

eq),

(2.0 eq).

Solvent: DMF (Dimethylformamide).

Conditions: Heat to

for 4–6 hours.

Workup: Dilute with water, extract with EtOAc. Critical: Wash organic layer 3x with brine to

remove DMF (which ruins EA data).

Step 2: Purification (The "Polishing" Step)
Crude material often fails EA due to trapped inorganic salts (

,

).

Flash Chromatography: Silica gel, Hexane/EtOAc gradient.

Recrystallization (Recommended): Dissolve in minimal hot Ethanol; cool to

. This removes trace silica and ensures a crystalline lattice that excludes solvent.

Step 3: Sample Preparation for EA
Drying: Dry the sample in a vacuum oven at

for 12 hours over

.

Weighing: Use a microbalance (

) in a humidity-controlled room (<40% RH).
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Visualization: Validation Workflow
The following diagram illustrates the decision logic for validating the compound. It

demonstrates how EA acts as the final "Gatekeeper" before release.

Crude Product Purification
(Silica Column + Cryst.)

1H-NMR / HPLC
(Check Structure)

Vacuum Drying
(Remove Solvents)

If Structure OK Elemental Analysis
(CHNCl) Pass Criteria?

Release Batch
(>99% Purity)Yes (±0.4%)

Reprocess
(Remove Salt/Solvent)

No

Click to download full resolution via product page

Caption: Logical workflow for validating 5-Chloro-2-methoxy-3-(2-methoxyethoxy)pyridine
purity. EA serves as the final confirmation of bulk composition.

Comparative Data Tables: Impurity Impact
This table demonstrates how specific impurities skew the EA results, helping researchers

diagnose synthesis problems.
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Scenario %C (Found) %H (Found) %N (Found) Diagnosis
Corrective
Action

Ideal 49.67 5.56 6.44
Pure

Compound
Release

Wet Sample
48.50 (

)

5.90 (

)

6.20 (

)

Contains

~2% Water

Dry at

under

vacuum.

Salt Contam.
45.10 (

)

5.00 (

)

5.80 (

)

Contains

/KBr

Dissolve in

DCM, wash

w/ water,

filter.

DMF Residue
50.20 (

)

5.80 (

)

7.10 (

)

Trapped DMF

Solvent

Slurry in

water/heptan

e or extended

drying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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